![molecular formula C17H19BrN2O B4753622 N-(2-bromophenyl)-N'-(1-methyl-3-phenylpropyl)urea](/img/structure/B4753622.png)
N-(2-bromophenyl)-N'-(1-methyl-3-phenylpropyl)urea
Overview
Description
N-(2-bromophenyl)-N'-(1-methyl-3-phenylpropyl)urea (BMPPU) is a chemical compound that belongs to the class of urea derivatives. It is a potent and selective antagonist of the TRPM8 ion channel, which is involved in the sensation of cold temperature. BMPPU has been extensively studied for its potential use in the treatment of various diseases, including chronic pain, prostate cancer, and migraine headaches.
Mechanism of Action
N-(2-bromophenyl)-N'-(1-methyl-3-phenylpropyl)urea acts as a selective antagonist of the TRPM8 ion channel, which is involved in the sensation of cold temperature. By blocking the activity of this channel, this compound can reduce the sensation of pain and cold temperature. This mechanism of action makes this compound a promising candidate for the treatment of chronic pain and migraine headaches.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce the release of inflammatory cytokines, which are involved in the development of chronic pain. In addition, this compound has been shown to reduce the activity of the sympathetic nervous system, which is involved in the regulation of blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
N-(2-bromophenyl)-N'-(1-methyl-3-phenylpropyl)urea has a number of advantages for use in laboratory experiments. It is a highly selective antagonist of the TRPM8 ion channel, which makes it a useful tool for studying the role of this channel in various physiological processes. However, one limitation of this compound is its high cost, which may limit its use in some laboratory settings.
Future Directions
There are a number of future directions for research on N-(2-bromophenyl)-N'-(1-methyl-3-phenylpropyl)urea. One area of interest is its potential use in the treatment of chronic pain and migraine headaches. Further studies are needed to determine the optimal dosage and duration of treatment for these conditions. Another area of interest is the potential use of this compound in the treatment of prostate cancer. Studies are currently underway to determine the efficacy of this compound as a therapeutic agent for this disease. Finally, further research is needed to better understand the mechanism of action of this compound and its potential applications in other areas of medicine.
Scientific Research Applications
N-(2-bromophenyl)-N'-(1-methyl-3-phenylpropyl)urea has been extensively studied for its potential use in the treatment of various diseases. In the field of pain management, this compound has been shown to be effective in reducing chronic pain in animal models. It has also been found to be effective in reducing the frequency and severity of migraine headaches. In addition, this compound has been shown to inhibit the growth of prostate cancer cells, making it a potential therapeutic agent for the treatment of this disease.
properties
IUPAC Name |
1-(2-bromophenyl)-3-(4-phenylbutan-2-yl)urea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrN2O/c1-13(11-12-14-7-3-2-4-8-14)19-17(21)20-16-10-6-5-9-15(16)18/h2-10,13H,11-12H2,1H3,(H2,19,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRKHOTHOPJEHFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)NC(=O)NC2=CC=CC=C2Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.